Cas no 1203128-25-9 (N-2-(3-chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-2-(3-chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1203128-25-9
• MF: C₂₀H₂₂ClN₃O₄S
• MW: 435.924382686615
• CID: 5913229
• PubChem ID: 45503896
• Update Time: 2025-06-24

N-2-(3-chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide
• F5775-0142
• AKOS024518311
• N-[2-(3-chlorobenzamido)phenyl]-1-methanesulfonylpiperidine-4-carboxamide
• SR-01000924688-1
• 1203128-25-9
• N-(2-(3-chlorobenzamido)phenyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• SR-01000924688
• N-[2-[(3-chlorobenzoyl)amino]phenyl]-1-methylsulfonylpiperidine-4-carboxamide
• VU0520260-1

• Inchi： 1S/C20H22ClN3O4S/c1-29(27,28)24-11-9-14(10-12-24)19(25)22-17-7-2-3-8-18(17)23-20(26)15-5-4-6-16(21)13-15/h2-8,13-14H,9-12H2,1H3,(H,22,25)(H,23,26)
• InChI Key： AYOZGIYXXSLDMG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1=CC=CC=C1NC(C1CCN(CC1)S(C)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 435.1019551g/mol
• Monoisotopic Mass: 435.1019551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Additional information on N-2-(3-chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide

N-2-(3-Chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide: An Overview of a Promising Compound in Medicinal Chemistry

N-2-(3-Chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1203128-25-9) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The chemical structure of N-2-(3-Chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide is composed of a piperidine ring substituted with a methanesulfonyl group and a carboxamide moiety, along with a phenyl ring linked to a 3-chlorobenzamido group. This intricate arrangement confers the compound with specific pharmacological properties, making it an interesting target for drug development.

Recent research has highlighted the potential of N-2-(3-Chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide in various therapeutic areas. One notable area of focus has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators in inflammatory diseases. This makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-2-(3-Chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide has also demonstrated potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed for use in cancer therapy.

The pharmacokinetic properties of N-2-(3-Chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are crucial for its potential use as an orally administered drug. Furthermore, the compound has been found to have low toxicity and minimal side effects, enhancing its safety profile.

One of the key challenges in the development of new drugs is ensuring their selectivity and specificity towards target molecules. In this regard, N-2-(3-Chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide has shown promising results. Studies have demonstrated that it selectively binds to specific receptors or enzymes involved in disease pathways, reducing the risk of off-target effects and improving therapeutic outcomes.

The synthesis of N-2-(3-Chlorobenzamido)phenyl-1-methanesulfonylpiperidine-4-carboxamide is another important aspect of its development. Various synthetic routes have been explored to optimize the yield and purity of the compound. One common approach involves the reaction of 2-(3-chlorobenzamido)aniline with 1-methanesulfonylpiperidine-4-carboxylic acid chloride, followed by purification steps to obtain the final product. These synthetic methods are crucial for scaling up production for clinical trials and commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-(3-Chlorobenzamido)phenyl-1-methanesulonylpiperidine-4-carboxamide in human subjects. Early-phase trials have shown promising results, with patients exhibiting significant improvements in symptoms and disease markers without major adverse effects. These findings provide a strong foundation for advancing the compound into later-stage trials.

In conclusion, N-2-(3-Chlorobenzamido)phenyl-1-methanesulonylpiperidine-4-carboxamide (CAS No. 1203128-25-9) represents a promising compound in medicinal chemistry with diverse therapeutic potentials. Its unique chemical structure, favorable pharmacological properties, and promising clinical outcomes make it an exciting candidate for further development and potential use in treating various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic applications.